molecular formula C10H7F5O3 B8682272 Ethyl 2,2-difluoro-2-(3,4,5-trifluorophenoxy)acetate CAS No. 798555-97-2

Ethyl 2,2-difluoro-2-(3,4,5-trifluorophenoxy)acetate

Cat. No.: B8682272
CAS No.: 798555-97-2
M. Wt: 270.15 g/mol
InChI Key: XLHVDWXAPXWKGS-UHFFFAOYSA-N
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Description

Ethyl 2,2-difluoro-2-(3,4,5-trifluorophenoxy)acetate is a useful research compound. Its molecular formula is C10H7F5O3 and its molecular weight is 270.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

798555-97-2

Molecular Formula

C10H7F5O3

Molecular Weight

270.15 g/mol

IUPAC Name

ethyl 2,2-difluoro-2-(3,4,5-trifluorophenoxy)acetate

InChI

InChI=1S/C10H7F5O3/c1-2-17-9(16)10(14,15)18-5-3-6(11)8(13)7(12)4-5/h3-4H,2H2,1H3

InChI Key

XLHVDWXAPXWKGS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(OC1=CC(=C(C(=C1)F)F)F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, 17 g of potassium carbonate and 4.0 g of TBAB were added to 18 g of 3,4,5-trifluorophenol (r-7) dissolved in 200 mL of DMF, 25.0 g of ethyl bromodifluoroacetate dissolved in 50 mL of DMF was added thereto, and the resultant mixture was stirred at 90° C. for 3 hours. A reaction mixture was poured into water, subjected to extraction with diethyl ether, and extracted organic layers were combined and washed with saturated brine, and then dried over anhydrous magnesium sulfate. A solvent was evaporated under reduced pressure, and thus 22.8 g of ethyl 2-(3,4,5-trifluorophenoxy)-2,2-difluoroacetate (compound (r-8)) was obtained.
Quantity
17 g
Type
reactant
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step One
Name
Quantity
4 g
Type
catalyst
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
200 mL
Type
solvent
Reaction Step Five

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